![molecular formula C30H50O3 B1246009 Primulagenin A CAS No. 465-95-2](/img/structure/B1246009.png)
Primulagenin A
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Overview
Description
Primulagenin A is a pentacyclic triterpenoid that is oleanane containing a double bond between positions 12 and 13 and substituted by hydroxy groups at the 3beta, 16alpha and 28-positions. It derives from a hydride of an oleanane.
Scientific Research Applications
1. Chemical Transformations and Synthesis
Primulagenin A has been the subject of various chemical studies focusing on its transformation and synthesis. For example, Hensens and Lewis (1971) investigated the acid-catalyzed transformation of this compound, which yielded complex mixtures including new compounds with unique structures, such as a double-bond isomer of aegiceradiol, a C30 aromatic alcohol, and a hydroxy ketone with a cyclopropane ring (Hensens & Lewis, 1971). Additionally, Allen et al. (1972) described the synthesis of this compound and its conversion into echinocystic acid (Allen, Boar, Mcghie, & Barton, 1972).
2. Derivative Formation
The formation of derivatives from this compound has been studied, demonstrating the potential for diverse chemical applications. Hensens, Khong, and Lewis (1976) showed that isopropylidene derivatives could be obtained from this compound through reactions with acetone (Hensens, Khong, & Lewis, 1976).
3. Identification in Natural Sources
Research has also focused on identifying this compound in various natural sources. Zhang Dao-jing, Zhang Si, and Xiao Zhi-hui (2005) isolated this compound from the stem bark of Aegiceras Corniculatum, highlighting its presence in diverse plant species (Zhang Dao-jing, Zhang Si, & Xiao Zhi-hui, 2005).
4. Role in Plant Biology and Ecology
This compound's role in plant biology and ecology has been a subject of interest. For instance, Jacquemyn, Honnay, Galbusera, and Roldán‐Ruiz (2004) studied the genetic structure of the forest herb Primula elatior, providing insights into the ecological significance of compounds like this compound in plant species (Jacquemyn, Honnay, Galbusera, & Roldán‐Ruiz, 2004).
Properties
465-95-2 | |
Molecular Formula |
C30H50O3 |
Molecular Weight |
458.7 g/mol |
IUPAC Name |
(3S,4aR,6aR,6bS,8R,8aS,12aS,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,8-diol |
InChI |
InChI=1S/C30H50O3/c1-25(2)14-15-30(18-31)20(16-25)19-8-9-22-27(5)12-11-23(32)26(3,4)21(27)10-13-28(22,6)29(19,7)17-24(30)33/h8,20-24,31-33H,9-18H2,1-7H3/t20-,21-,22+,23-,24+,27-,28+,29+,30+/m0/s1 |
InChI Key |
YHGVYECWZWIVJC-TVZJSHMMSA-N |
Isomeric SMILES |
C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(C[C@H]([C@@]5([C@H]4CC(CC5)(C)C)CO)O)C)C)(C)C)O |
SMILES |
CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)O)C)CO)C |
Canonical SMILES |
CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)O)C)CO)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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